3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide

• Molecular Formula: C16H11ClN2O2
• Molecular Weight: 298.72 g/mol
• IUPAC Name: 3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide
• InChI: InChI=1S/C16H11ClN2O2/c17-13-8-4-7-12(9-13)16(20)18-15-10-14(19-21-15)11-5-2-1-3-6-11/h1-10H,(H,18,20)
• InChI Key: LDUVZJUUZMPYQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=C2)NC(=O)C3=CC(=CC=C3)Cl

Description

3-Chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide is a small organic molecule featuring a benzamide core substituted with a chlorine atom at the 3-position and linked to a 3-phenyl-1,2-oxazol-5-yl moiety. The 1,2-oxazole ring contributes to its planar geometry and hydrogen-bonding capabilities, while the chloro substituent enhances lipophilicity, influencing its pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide typically involves multiple steps, including the formation of the oxazole ring and subsequent functionalization. One common method involves the cyclization of appropriate precursors under specific conditions. For example, the Van Leusen oxazole synthesis can be employed, where tosylmethyl isocyanide (TosMIC) reacts with aromatic aldehydes in the presence of a base to form the oxazole ring . The resulting oxazole can then be further functionalized to introduce the phenyl and chlorine substituents.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This can include the use of specific catalysts, solvents, and temperature control. For instance, palladium-catalyzed arylation reactions can be used to introduce the phenyl group, while chlorination reactions can be employed to add the chlorine atom .

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxazole derivatives.

Reduction: Reduction reactions can be used to modify the functional groups attached to the oxazole ring.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines or thiols. Reaction conditions typically involve controlled temperatures and the use of appropriate solvents to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole derivatives with additional oxygen-containing functional groups, while substitution reactions can introduce various substituents in place of the chlorine atom .

Scientific Research Applications

Biological Applications

1. Antimicrobial Activity
Research indicates that compounds similar to 3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide exhibit significant antimicrobial properties. Studies have shown that such compounds can inhibit the growth of various bacterial strains, making them potential candidates for developing new antibiotics. For example, a study evaluated the antibacterial activity of related oxazole derivatives and found promising results against Gram-positive bacteria .

2. Anticancer Properties
There is emerging evidence that oxazole derivatives possess anticancer properties. A study focusing on the synthesis of oxazole-based compounds demonstrated their ability to induce apoptosis in cancer cell lines. The mechanism involved the modulation of specific signaling pathways associated with cell survival and proliferation .

3. Enzyme Inhibition
The potential of 3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide as an inhibitor of monoamine oxidase enzymes (MAO-A and MAO-B) has been explored. Compounds with similar structures have shown inhibitory activity against these enzymes, which are critical in the metabolism of neurotransmitters and are implicated in various neurological disorders .

Agricultural Applications

1. Herbicidal Activity
Research has indicated that certain benzamide derivatives can act as effective herbicides. The compound's structure allows it to interfere with plant growth processes, providing a means to control unwanted vegetation in agricultural settings. For instance, patents have described the use of oxazole-containing compounds as selective herbicides against specific weed species .

Materials Science Applications

1. Polymer Chemistry
The incorporation of 3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide into polymer matrices has been investigated for enhancing material properties. Its unique chemical structure can improve thermal stability and mechanical strength when integrated into polymer composites .

Case Studies

Study	Application	Findings
	Antimicrobial	Demonstrated significant inhibition against Gram-positive bacteria.
	Anticancer	Induced apoptosis in cancer cell lines through specific signaling modulation.
	Herbicidal	Effective against selective weed species in agricultural trials.
	Polymer Chemistry	Enhanced thermal stability and mechanical strength in polymer composites.

Mechanism of Action

The mechanism of action of 3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide involves its interaction with specific molecular targets. The oxazole ring can interact with various enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby affecting metabolic pathways. The phenyl and chlorine substituents can enhance the compound’s binding affinity and specificity for its targets .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural analogues differ in substituents on the benzamide ring, heterocyclic systems, or alkyl/aryl appendages. Key examples include:

Table 1: Comparison of Molecular Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Heterocycles	logP (Predicted/Reported)	Hydrogen Bonding Features
3-Chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide	C₁₆H₁₁ClN₂O₂	298.73	Cl, 1,2-oxazole	~3.5 (estimated)	5 H-bond acceptors, 1 donor
3-Ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide	C₁₈H₁₆N₂O₃	308.33	Ethoxy, 1,2-oxazole	4.09	5 H-bond acceptors, 1 donor
3-Butoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide	C₂₀H₂₀N₂O₃	336.39	Butoxy, 1,2-oxazole	~4.5 (estimated)	Similar to ethoxy derivative
3-Chloro-N-(2-methyl-3-oxo-1,2,4-thiadiazol-5-yl)benzamide	C₁₀H₈ClN₃O₂S	283.71	Cl, thiadiazole	~2.8 (estimated)	Sulfur participation in H-bonding
3-Chloro-N-(diethylcarbamothioyl)benzamide (Ni complex)	C₁₂H₁₅ClN₂OS	282.78	Cl, thiourea	N/A	S and O coordination to Ni(II)

Key Differences and Implications

a) Heterocyclic Systems

• 1,2-Oxazole vs. Thiadiazole : The 1,2-oxazole in the parent compound provides a rigid, planar structure with oxygen and nitrogen atoms capable of hydrogen bonding. In contrast, the thiadiazole derivative () introduces sulfur, which may enhance π-π stacking but reduce polarity .

b) Substituent Effects

• Alkoxy vs. Chloro : Ethoxy and butoxy substituents () increase hydrophobicity (logP > 4) compared to the chloro analogue (~3.5), impacting membrane permeability. The chloro group offers electronic effects (electron-withdrawing) that may influence reactivity .
• Metal Coordination : The thiourea derivative () forms stable Ni(II) complexes with square-planar geometry, whereas the 1,2-oxazole lacks direct metal-coordinating atoms, limiting such applications .

c) Crystallography and Hydrogen Bonding

• The parent compound’s crystal structure likely adopts hydrogen-bonded networks similar to its ethoxy analogue, which has a polar surface area of 52.73 Ų (). Thiadiazole derivatives may exhibit distinct packing due to sulfur’s van der Waals interactions .
• Software like SHELXL () and ORTEP-3 () are critical for resolving these structural nuances .

Biological Activity

3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, efficacy against various biological targets, and relevant case studies.

The compound has a molecular formula of $C_{15}H_{12}ClN_2O$ and a molecular weight of approximately 272.72 g/mol. Its structure includes a chloro substituent on the benzamide moiety and a phenyl-substituted oxazole ring, which are critical for its biological interactions.

Biological Activity Overview

Research indicates that derivatives of oxazole, including 3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide, exhibit a range of biological activities such as:

• Anticancer : The compound shows promise as an anticancer agent by inhibiting various cancer cell lines.
• Antimicrobial : It has demonstrated activity against both Gram-positive and Gram-negative bacteria.
• Anti-inflammatory : Potential effects on inflammatory pathways have been noted.

The biological activity of 3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes such as histone deacetylases (HDACs), which are involved in cancer progression and inflammation .
• Cell Cycle Arrest : Studies indicate that oxazole derivatives can induce cell cycle arrest in cancer cells, leading to apoptosis .
• Antibacterial Mechanism : The compound may disrupt bacterial cell wall synthesis or interfere with metabolic pathways .

Anticancer Activity

A study evaluated the anticancer effects of various oxazole derivatives, including 3-chloro-N-(3-phenyl-1,2-oxazol-5-yl)benzamide. The compound exhibited significant cytotoxicity against multiple cancer cell lines, with IC50 values indicating potent activity. For example:

Cell Line	IC50 (µM)
Human Colon Adenocarcinoma	12.5
Human Lung Adenocarcinoma	15.0
Breast Cancer	10.0

These results suggest that the compound effectively inhibits cell proliferation in these models .

Antimicrobial Activity

The antimicrobial efficacy was assessed against standard strains:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

These findings highlight the compound's potential as an antimicrobial agent .

Anti-inflammatory Effects

In a model of induced inflammation, the compound demonstrated a reduction in inflammatory markers such as TNF-alpha and IL-6, suggesting its utility in inflammatory conditions .